4-{[(2Z)-3-(3-butoxyphenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]amino}-4-oxobutanoic acid

• Molecular Formula: C19H24N2O6S2
• Molecular Weight: 440.5 g/mol
• IUPAC Name: 4-[[3-(3-butoxyphenyl)-5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]thiazol-2-ylidene]amino]-4-oxobutanoic acid
• InChI: InChI=1S/C19H24N2O6S2/c1-2-3-9-27-14-6-4-5-13(10-14)21-15-11-29(25,26)12-16(15)28-19(21)20-17(22)7-8-18(23)24/h4-6,10,15-16H,2-3,7-9,11-12H2,1H3,(H,23,24)
• InChI Key: HYSBNZPIZJDCSW-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=CC(=C1)N2C3CS(=O)(=O)CC3SC2=NC(=O)CCC(=O)O

Description

This compound features a complex heterocyclic framework with a fused tetrahydrothieno[3,4-d][1,3]thiazole core modified by a 5,5-dioxido group, a (Z)-configured hydrazone linkage, a 3-butoxyphenyl substituent, and a 4-oxobutanoic acid tail. Key structural attributes include:

• Sulfone Group: The 5,5-dioxido moiety enhances polarity and may improve binding affinity to targets like enzymes or receptors.
• Hydrazone Linkage: The (Z)-configuration of the hydrazone group may dictate stereospecific interactions in biological systems.
• 4-Oxobutanoic Acid: This carboxylic acid derivative contributes to solubility in aqueous environments and could facilitate ionic interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-{[(2Z)-3-(3-butoxyphenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]amino}-4-oxobutanoic acid typically involves multiple steps, starting from readily available starting materials. The key steps include:

Formation of the Thiazole Ring: This can be achieved through the cyclization of appropriate precursors under specific conditions.

Introduction of the Butoxyphenyl Group: This step involves the substitution reaction where the butoxyphenyl group is introduced to the thiazole ring.

Oxidation: The thiazole ring is then oxidized to form the dioxidotetrahydrothieno structure.

Formation of the Final Compound: The final step involves the condensation reaction to form the complete structure of 4-{[(2Z)-3-(3-butoxyphenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]amino}-4-oxobutanoic acid.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of catalysts, controlled reaction conditions, and purification techniques such as crystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the thiazole ring.

Reduction: Reduction reactions can also occur, potentially affecting the dioxidotetrahydrothieno structure.

Substitution: The compound can participate in substitution reactions, especially at the butoxyphenyl group.

Common Reagents and Conditions

Oxidizing Agents: Such as hydrogen peroxide or potassium permanganate.

Reducing Agents: Such as sodium borohydride or lithium aluminum hydride.

Substitution Reagents: Such as halogenating agents or nucleophiles.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may lead to further oxidized derivatives, while reduction may yield partially reduced compounds.

Scientific Research Applications

Inhibition of Acetylcholinesterase

Recent studies have highlighted the potential of this compound as an inhibitor of human acetylcholinesterase (hAChE), an enzyme critical in the regulation of neurotransmission. Inhibitors of hAChE are significant in the treatment of cognitive disorders such as Alzheimer's disease.

• Inhibition Potency: The compound demonstrated varying degrees of inhibition against hAChE, with IC50 values indicating its effectiveness in modulating enzyme activity. For instance, related oxazolone derivatives showed IC50 values ranging from 9 to 246 µM, with specific compounds exhibiting competitive inhibition characteristics .

Cognitive Enhancement

In animal models, some derivatives of this compound have shown promise in enhancing cognitive function. For example, a study indicated that certain synthesized oxazolones improved memory performance in modified Y-maze tests and Object Recognition Tests when administered at specific dosages .

Drug Development

The structural features of this compound allow for modifications that can enhance its pharmacological properties. The presence of functional groups enables the design of new analogs with improved efficacy and selectivity against target enzymes.

Pharmacokinetic Studies

In silico pharmacokinetic analyses have been conducted to assess the blood-brain barrier permeability of related compounds, which is crucial for developing central nervous system-active drugs . Such studies help predict the bioavailability and therapeutic potential of new drug candidates derived from this compound.

Case Study 1: Acetylcholinesterase Inhibition

In a recent research effort, various derivatives were synthesized and tested for their ability to inhibit hAChE. The most potent derivative exhibited an IC50 value of 9.2 µM, indicating strong potential for further development as a therapeutic agent for cognitive disorders .

Compound	IC50 (µM)	Mode of Inhibition
1	9.2 ± 2.3	Competitive
2	95.48 ± 1.47	Competitive
3	89.33 ± 22.33	Competitive
4	136.8 ± 34.2	Competitive
...	...	...

Case Study 2: Cognitive Function Enhancement

Another study evaluated the effects of this compound's derivatives on cognitive performance in mice. The results indicated significant improvements in memory tasks when treated with specific doses, suggesting potential applications in treating neurodegenerative diseases .

Mechanism of Action

The mechanism of action of 4-{[(2Z)-3-(3-butoxyphenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]amino}-4-oxobutanoic acid involves its interaction with specific molecular targets. The thiazole ring can interact with enzymes or receptors, potentially inhibiting or activating specific pathways. The exact mechanism would depend on the specific application and target.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Analytical Observations

Fused vs. Single Heterocyclic Systems

• The target’s fused thieno-thiazole system confers greater conformational rigidity compared to monocyclic thiadiazoles or thiazolidinones . This rigidity may enhance target selectivity but reduce synthetic accessibility.

Substituent Effects

• The 3-butoxyphenyl group in the target compound is more lipophilic than the 4-methoxyphenyl or hydroxyphenyl groups in thiazolidinones , which may enhance cellular uptake but increase metabolic susceptibility (e.g., CYP450-mediated oxidation).
• The 4-oxobutanoic acid tail shares similarities with the butanoic acid moiety in Compound , suggesting comparable pharmacokinetic profiles, such as renal clearance or plasma protein binding.

Biological Activity

The compound 4-{[(2Z)-3-(3-butoxyphenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]amino}-4-oxobutanoic acid (CAS Number: 929808-74-2) is a complex organic molecule characterized by its unique thiazole and thieno structures. This article explores its biological activity, particularly its potential anticancer and antimicrobial properties, supported by relevant studies and data.

Chemical Structure and Properties

• Molecular Formula : C19H26N2O4S2
• Molecular Weight : 410.6 g/mol

The compound features a thiazole ring fused with a thieno ring and a butoxyphenyl group, contributing to its biological activity. The structural complexity suggests potential interactions with various biological targets.

Anticancer Activity

Recent studies have highlighted the anticancer potential of thiazole derivatives, including the compound . The National Cancer Institute (NCI) has conducted screenings that reveal promising results:

• In Vitro Studies : The compound was evaluated against a panel of approximately sixty cancer cell lines. It exhibited significant growth inhibition, with an average cell growth inhibition rate (GI50) indicating effective cytotoxicity.

Cell Line	GI50 (µM)	Sensitivity Profile
COLO 205	15.72	High
HT29	50.68	Moderate

The compound's mechanism of action appears to involve the induction of apoptosis in cancer cells, likely through the activation of specific signaling pathways associated with cell death.

Antimicrobial Activity

In addition to its anticancer properties, compounds with similar structural motifs have demonstrated notable antimicrobial effects. For instance:

• Antibacterial Studies : Research indicates that derivatives of thiazole exhibit activity against both Gram-positive and Gram-negative bacteria. While specific data on the compound's antimicrobial efficacy is limited, its structural analogs have shown promise in surpassing the effectiveness of standard antibiotics like ampicillin.

The biological activity of this compound may be attributed to several mechanisms:

• Enzyme Inhibition : The thiazole moiety is known to interact with various enzymes involved in cancer progression and microbial resistance.
• Receptor Modulation : The compound may bind to specific receptors, altering cellular responses that lead to apoptosis in cancer cells or inhibiting bacterial growth.

Case Studies

Several studies have documented the biological effects of related thiazole compounds:

• Study on Thiazole Derivatives : A study published in MDPI reported that thiazole derivatives exhibited significant cytotoxicity against various cancer cell lines, reinforcing the potential of similar compounds like 4-{[(2Z)-3-(3-butoxyphenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]amino}-4-oxobutanoic acid to act as effective anticancer agents .
• Antimicrobial Evaluation : Another research highlighted the antimicrobial properties of thiazolidinone derivatives that share structural similarities with our compound. These derivatives showed enhanced activity against resistant bacterial strains .